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Compound of Interest

Compound Name: ChemR23 ligand-1

Cat. No.: B12423298

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed application notes and protocols for the analysis of ChemR23-
mediated chemotaxis. ChemR23, also known as chemerin receptor 1 (CMKLR1), is a G
protein-coupled receptor (GPCR) that plays a crucial role in the inflammatory response by
guiding the migration of immune cells such as macrophages and dendritic cells.[1][2][3][4] Its
primary endogenous ligand is the chemoattractant protein chemerin.[4] Understanding the
mechanisms of ChemR23-mediated chemotaxis is vital for the development of novel
therapeutics targeting inflammatory diseases and cancer.

ChemR23 Signaling Pathway

Upon binding of its ligand, chemerin, ChemR23 activates intracellular signaling cascades that
orchestrate cell migration. This process is initiated by the coupling of the receptor to pertussis
toxin (PTX)-sensitive G proteins, specifically of the Gi family. This activation leads to the
inhibition of adenylyl cyclase, resulting in decreased intracellular cyclic adenosine
monophosphate (CAMP) levels. Concurrently, the G protein activation triggers the release of
intracellular calcium (Ca2+) stores and the phosphorylation of extracellular signal-regulated
kinases 1/2 (ERK1/2). These signaling events are central to the directed movement of cells
towards a chemerin gradient.
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Calcium Flux Assay Workflow
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ERK Phosphorylation Assay Workflow
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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